![molecular formula C14H17N3OS B4843482 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine](/img/structure/B4843482.png)
1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine
Overview
Description
1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine, also known as MTIP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. MTIP is a piperazine derivative that has been shown to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and other physiological processes. In
Mechanism of Action
1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine acts as a partial agonist at the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and other physiological processes. 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine binds to the receptor and activates it to a lesser extent than full agonists, resulting in a moderate increase in serotonin signaling. This increase in serotonin signaling has been shown to have anxiolytic and antidepressant effects in animal models.
Biochemical and Physiological Effects:
1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine has been shown to have anxiolytic and antidepressant effects in animal models. These effects are thought to be due to the activation of the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and other physiological processes. 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine has also been shown to increase the release of dopamine in the prefrontal cortex, which may contribute to its antidepressant effects.
Advantages and Limitations for Lab Experiments
1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine has several advantages for lab experiments, including its high affinity for the serotonin 5-HT1A receptor and its anxiolytic and antidepressant effects in animal models. However, there are also limitations to using 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine in lab experiments, including its potential side effects and the need for further research to determine its safety and efficacy in humans.
Future Directions
There are several future directions for research on 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine, including:
1. Further studies to determine the safety and efficacy of 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine in humans for the treatment of anxiety and depression.
2. Studies to investigate the potential use of 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine in the treatment of other psychiatric disorders, such as schizophrenia and bipolar disorder.
3. Studies to investigate the potential use of 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease.
4. Studies to investigate the potential use of 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine in the treatment of chronic pain.
5. Studies to investigate the potential use of 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine in the treatment of drug addiction and withdrawal.
In conclusion, 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine has a high affinity for the serotonin 5-HT1A receptor and has been shown to have anxiolytic and antidepressant effects in animal models. Further research is needed to determine the safety and efficacy of 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine in humans and to investigate its potential use in the treatment of other psychiatric and neurological disorders.
Scientific Research Applications
1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine has a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and other physiological processes. 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]piperazine has been shown to have anxiolytic and antidepressant effects in animal models, and has been proposed as a potential treatment for anxiety and depression in humans.
properties
IUPAC Name |
4-(4-methoxyphenyl)-2-piperazin-1-yl-1,3-thiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3OS/c1-18-12-4-2-11(3-5-12)13-10-19-14(16-13)17-8-6-15-7-9-17/h2-5,10,15H,6-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGTITSHVPQLJID-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CSC(=N2)N3CCNCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Methoxyphenyl)-2-piperazin-1-yl-1,3-thiazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 2-{[(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetyl]amino}benzoate](/img/structure/B4843413.png)
![methyl 2-[({2-[(5-chloro-2-thienyl)carbonyl]hydrazino}carbonyl)amino]benzoate](/img/structure/B4843419.png)
![[2-(3,4-dimethoxyphenyl)ethyl][3-(2-pyrimidinyloxy)benzyl]amine hydrochloride](/img/structure/B4843428.png)
![5-{[5-(2,3-dichlorophenyl)-2-furyl]methylene}-1-phenyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B4843431.png)
![N-(4-fluorophenyl)-3-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]propanamide](/img/structure/B4843445.png)
![2-chloro-N-[4-(5-methoxy-1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzamide](/img/structure/B4843453.png)
![N-(3-phenylpropyl)[1,2,4]triazolo[4,3-b]pyridazin-6-amine](/img/structure/B4843456.png)
![3-[(2,6-dichlorobenzyl)thio]-5-ethyl-4-isopropyl-4H-1,2,4-triazole](/img/structure/B4843457.png)
![N-[3-(dimethylamino)propyl]-N',N'-dimethyl-N-[3-(trifluoromethyl)benzyl]-1,3-propanediamine](/img/structure/B4843470.png)
![ethyl {3-[(cyclohexylcarbonyl)amino]phenyl}carbamate](/img/structure/B4843499.png)